1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate

• Molecular Formula: C10H13N4O3S-
• Molecular Weight: 269.30 g/mol
• IUPAC Name: (1E)-N-[4-(dimethylaminodiazenyl)phenyl]sulfonylethanimidate
• InChI: InChI=1S/C10H14N4O3S/c1-8(15)12-18(16,17)10-6-4-9(5-7-10)11-13-14(2)3/h4-7H,1-3H3,(H,12,15)/p-1
• InChI Key: HTPQXNBIHUKXMG-UHFFFAOYSA-M
• Isomeric SMILES: C/C(=N\S(=O)(=O)C1=CC=C(C=C1)N=NN(C)C)/[O-]
• Canonical SMILES: CC(=NS(=O)(=O)C1=CC=C(C=C1)N=NN(C)C)[O-]

Description

1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate is a complex organic compound characterized by the presence of a triazenyl group attached to a phenyl ring, which is further connected to a sulfonyl imino group and an ethanolate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate typically involves multiple steps, starting with the preparation of the triazenyl precursor. The triazenyl group can be introduced through the reaction of an appropriate amine with nitrous acid, followed by coupling with a phenyl sulfonyl chloride derivative. The final step involves the reaction of the intermediate with ethanolate under controlled conditions to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This could include the use of advanced catalytic systems, continuous flow reactors, and stringent purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate can undergo various chemical reactions, including:

Oxidation: The triazenyl group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction of the sulfonyl group can lead to the formation of sulfinyl or sulfhydryl derivatives.

Substitution: The ethanolate moiety can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like alkoxides, amines, or thiols can be employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro compounds, while reduction can produce sulfinyl or sulfhydryl derivatives.

Scientific Research Applications

1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecular structures.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein modifications.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate exerts its effects involves interactions with molecular targets such as enzymes and proteins. The triazenyl group can form covalent bonds with nucleophilic sites on proteins, leading to modifications that alter their function. The sulfonyl imino group may also participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

• 1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)-1-propanolate
• 1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)-1-butanolate
• 1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)-1-pentanolate

Uniqueness

1-({[4-(3,3-Dimethyl-1-triazenyl)phenyl]sulfonyl}imino)ethanolate is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different solubility, stability, and interaction profiles, making it valuable for specific applications in research and industry.